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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225 Get Quote

For researchers, scientists, and drug development professionals engaged in the precise

quantification of polycyclic aromatic hydrocarbons (PAHs), the selection of an appropriate

certified reference material (CRM) for Fluoranthene-d10 is a critical determinant of data quality

and analytical method validity. Fluoranthene-d10 is a deuterated form of Fluoranthene, a PAH

that is a priority pollutant listed by the United States Environmental Protection Agency (EPA).[1]

Due to its similar chemical and physical properties to the native compound, Fluoranthene-d10
is an ideal internal standard for chromatographic and mass spectrometric analysis, correcting

for sample loss during preparation and instrumental analysis.

This guide provides a comparative overview of commercially available Fluoranthene-d10
CRMs, supported by detailed analytical protocols, to aid in the selection of the most suitable

material for your research needs.

Comparison of Fluoranthene-d10 Certified
Reference Materials
The selection of a CRM is contingent upon the specific analytical requirements, including the

sample matrix, the required concentration, and the solvent compatibility. Below is a comparison

of some widely used Fluoranthene-d10 CRMs from prominent suppliers.
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Supplier
Product
Name/ID

Form
Concentrati
on/Purity

Solvent
Key
Features

LGC

Standards

Fluoranthene

-d10
Solution 10.00 µg/mL Not Specified

Produced in

accordance

with ISO

17034.[2]

Sigma-

Aldrich

Fluoranthene

-d10
Solid

99% (CP), 98

atom % D

Not

Applicable

Quality Level

200.[3]

HPC

Standards

GmbH

D10-

Fluoranthene

solution

Solution 100 µg/ml Acetone

Meets

international

quality

requirements

for residue

analysis.[1]

DSP-

Systems

Fluoranthene

(D10, 98%)

Solution or

Neat

200 μg/mL or

Neat
Isooctane

Available as

a solution or

a neat

compound.

CPAChem
Fluoranthene

D10
Solution 100 mg/l Cyclohexane

Part of a 16-

component

PAH standard

solution.[4]

CRM

LABSTANDA

RD

Fluoranthene

-D10

Neat or

Solution
Not Specified Not Specified

Available as

a neat

Reference

Material (RM)

or as an

Analytical

Standard

Solution.[5][6]

CDN

Isotopes

Fluoranthene

-d10

Solid 98 atom % D Not

Applicable

Stability of at

least three

years if
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stored

properly.[7]

Cambridge

Isotope

Laboratories

Fluoranthene

(D₁₀, 98%)

Neat or

Solution

98%

Chemical

Purity

Isooctane (for

solution)

Serves as a

marker for oil

combustion.

[8][9]

Experimental Protocols
Accurate PAH quantification necessitates meticulous sample preparation and analysis. The

following protocols are based on established methodologies, such as U.S. EPA Method 8270D,

and are suitable for the analysis of PAHs in environmental samples using Fluoranthene-d10
CRM as an internal standard.[10]

Sample Preparation: Extraction and Cleanup
This procedure is suitable for the extraction of PAHs from solid matrices like soil or sediment.

a. Extraction (Pressurized Fluid Extraction - PFE)

Homogenize the soil or sediment sample.

Mix a 10-30 g aliquot of the sample with an equal amount of anhydrous sodium sulfate to

remove moisture.

Spike the sample with a known amount of Fluoranthene-d10 CRM solution before

extraction. The spiking level should be chosen to be in the mid-range of the calibration curve.

Pack the sample into an extraction cell.

Extract the sample using a pressurized fluid extraction system with an appropriate solvent,

such as a mixture of acetone and hexane, at elevated temperature and pressure.[10]

b. Cleanup (Solid-Phase Extraction - SPE)

Concentrate the extract from the PFE to a final volume of 1 mL.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/245335917_KEY_COMPARISON_Final_report_on_CCQM-K38_Determination_of_PAHs_in_solution
https://acp.copernicus.org/articles/11/8977/2011/acp-11-8977-2011-supplement.pdf
https://isotope.com/synthetic-intermediates/fluoranthene-d10-dlm-2140-05
https://www.benchchem.com/product/b110225?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Certified_Reference_Materials_for_Polycyclic_Aromatic_Hydrocarbon_Analysis.pdf
https://www.benchchem.com/product/b110225?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Certified_Reference_Materials_for_Polycyclic_Aromatic_Hydrocarbon_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a solid-phase extraction cartridge (e.g., silica gel or alumina) to remove interferences.

Condition the SPE cartridge with the extraction solvent.

Load the concentrated extract onto the cartridge.

Elute the PAHs with a suitable solvent mixture.

Concentrate the eluate to the final volume required for instrumental analysis.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)
This method is applicable for the determination of PAHs in the prepared sample extracts.

a. Instrumentation

Gas Chromatograph: Equipped with a capillary column suitable for PAH separation (e.g., 5%

phenyl-methylpolysiloxane).[10]

Mass Spectrometer: Capable of operating in Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM) mode for enhanced sensitivity and selectivity.[11]

b. GC-MS Conditions

Carrier Gas: Helium at a constant flow rate.

Injection: Splitless injection is typically used for trace analysis.[10]

Temperature Program: An optimized temperature program to ensure the separation of all

target PAHs.

MS Parameters:

Ionization Mode: Electron Ionization (EI).

SIM Ions: Monitor the characteristic ions for both native Fluoranthene and Fluoranthene-
d10. For Fluoranthene (C16H10), the molecular ion is at m/z 202.25. For Fluoranthene-
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d10 (C16D10), the molecular ion is at m/z 212.31.[3][12]

c. Calibration and Quantification

Calibration: Prepare a series of calibration standards by diluting a suitable PAH CRM

solution in an appropriate solvent. Each calibration standard should be spiked with the same

amount of Fluoranthene-d10 CRM solution as the samples. The calibration curve is

established by plotting the ratio of the peak area of the native PAH to the peak area of

Fluoranthene-d10 against the concentration of the native PAH.

Quantification: The concentration of Fluoranthene in the sample is determined by calculating

the peak area ratio in the sample extract and using the calibration curve. The use of the

internal standard corrects for any loss of analyte during sample preparation and injection.
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Caption: A typical experimental workflow for the analysis of PAHs using an internal standard.
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Caption: Logical workflow for the validation of a PAH analytical method using a CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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